Cas no 78957-20-7 (Benzenemethanol, 3-(acetyloxy)-)

• Product Name: Benzenemethanol, 3-(acetyloxy)-
• CAS No: 78957-20-7
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 533612
• PubChem ID: 13945612
• Update Time: 2025-04-19

Benzenemethanol, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(acetyloxy)-
• [3-(hydroxymethyl)phenyl] acetate
• 3-(HYDROXYMETHYL)PHENYL ACETATE
• 3-acetoxybenzyl alcohol
• 3-acetoxy-benzylalcohol
• 3-Acetoxy-benzylalkohol
• AGN-PC-00OFYX
• CTK2G4694
• I01-8396
• m-acetoxybenzyl alcohol
• SureCN202980
• 78957-20-7
• DTXSID80553009
• SCHEMBL202980
• PZAMFCCILFWVGS-UHFFFAOYSA-N
• AKOS006316915

• Inchi： 1S/C9H10O3/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-5,10H,6H2,1H3
• InChI Key： PZAMFCCILFWVGS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.10420